Cas no 1980035-34-4 (2,2,3,3,4,4,4-Heptafluorobutyl hexafluoroisopropyl carbonate)

• Product Name: 2,2,3,3,4,4,4-Heptafluorobutyl hexafluoroisopropyl carbonate
• CAS No: 1980035-34-4
• MF: C₈H₃F₁₃O₃
• MW: 394.086868524551
• MDL: MFCD28334310
• CID: 4632457
• Update Time: 2025-05-20

2,2,3,3,4,4,4-Heptafluorobutyl hexafluoroisopropyl carbonate Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3,4,4,4-Heptafluorobutyl hexafluoroisopropyl carbonate

• MDL： MFCD28334310
• Inchi： 1S/C8H3F13O3/c9-4(10,7(17,18)8(19,20)21)1-23-3(22)24-2(5(11,12)13)6(14,15)16/h2H,1H2
• InChI Key： ZYVLBNVHDFSVMM-UHFFFAOYSA-N
• SMILES： C(OC(C(F)(F)F)C(F)(F)F)(=O)OCC(F)(F)C(F)(F)C(F)(F)F

Additional information on 2,2,3,3,4,4,4-Heptafluorobutyl hexafluoroisopropyl carbonate

2,2,3,3,4,4,4-Heptafluorobutyl Hexafluoroisopropyl Carbonate: A Comprehensive Overview

The compound 2,2,3,3,4,4,4-heptafluorobutyl hexafluoroisopropyl carbonate (CAS No. 1980035-34-4) is a highly fluorinated organic compound that has garnered significant attention in the fields of materials science and chemical engineering. This compound is notable for its unique chemical structure and its potential applications in advanced materials and specialty chemicals. The heptafluorobutyl group and the hexafluoroisopropyl group contribute to its exceptional chemical and physical properties.

Recent studies have highlighted the importance of fluorinated compounds in modern chemistry due to their stability, low reactivity, and unique electronic properties. The carbonate functional group in this compound plays a crucial role in its reactivity and compatibility with various chemical systems. Researchers have explored its potential as a precursor for the synthesis of advanced polymers and as an additive in high-performance materials.

The synthesis of 2,2,3,3,4,4,4-heptafluorobutyl hexafluoroisopropyl carbonate involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. The use of fluorinated starting materials and advanced catalytic systems has been reported in recent literature to optimize the synthesis process. These advancements have made it possible to produce the compound on an industrial scale while maintaining its high-quality standards.

One of the most promising applications of this compound is in the development of next-generation electronic materials. Its high thermal stability and excellent dielectric properties make it an ideal candidate for use in high-frequency circuits and advanced packaging materials. Recent research has demonstrated its potential as a dielectric material in flexible electronics and wearable devices.

In addition to its electronic applications, 2,2,3,3,4,4,4-heptafluorobutyl hexafluoroisopropyl carbonate has also been investigated for its role in the synthesis of biocompatible polymers. Its fluorinated structure provides resistance to biological degradation and makes it suitable for use in medical devices and drug delivery systems. This dual functionality underscores its versatility as a building block for advanced materials.

The environmental impact of fluorinated compounds has been a topic of concern in recent years. However, studies on 2,2,3,3,4,4,4-heptafluorobutyl hexafluoroisopropyl carbonate have shown that it exhibits low persistence in the environment due to its rapid degradation under certain conditions. This makes it a more sustainable option compared to other fluorinated compounds with longer environmental lifetimes.

In conclusion,2,heptafluorobutyl,hexafluoroisopropyl,carbonate is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and potential for further innovation make it a subject of ongoing research interest. As advancements in synthetic methods and application development continue to unfold,heptafluorobutyl hexafluoroisopropyl carbonate is poised to play an increasingly important role in the development of next-generation materials.